3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C20H15FN2O2S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methyl]-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15FN2O2S/c1-25-15-8-6-13(7-9-15)16-11-26-19-18(16)20(24)23(12-22-19)10-14-4-2-3-5-17(14)21/h2-9,11-12H,10H2,1H3
• InChI Key: LLXASGJIMKDKGX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=CC=C4F

Description

3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound belongs to the class of thienopyrimidines and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of microbial pathogens. The compound has also been shown to have low toxicity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in inhibiting cancer cell growth and reducing inflammation. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, the compound could be modified to improve its efficacy and reduce its toxicity. Finally, the compound could be tested in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been achieved using several methods. One of the most common methods involves the reaction of 2-fluorobenzylamine with 4-methoxyphenylacetic acid, followed by cyclization with thiosemicarbazide and oxidation with hydrogen peroxide. Another method involves the reaction of 2-fluorobenzaldehyde with 4-methoxyphenylacetic acid, followed by cyclization with thiosemicarbazide and oxidation with sodium hypochlorite.

Scientific Research Applications

3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has been tested against various cancer cell lines, including breast, lung, and colon cancer cells, and has shown promising results in inhibiting cell growth and inducing apoptosis.